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Compound of Interest

Compound Name: AG-012986

Cat. No.: B1664413

AG-012986 is a multi-targeted, pan-cyclin-dependent kinase (CDK) inhibitor with
antiproliferative and apoptotic activities.[1][2] As a potent cytotoxic compound, all materials that
come into contact with AG-012986 must be handled as hazardous waste.[3] Adherence to strict
disposal protocols is essential to ensure personnel safety and environmental protection. The
following guidelines are based on best practices for the disposal of cytotoxic research
compounds in the absence of a specific Safety Data Sheet (SDS) for AG-012986. Researchers
must consult their institution's Environmental Health and Safety (EHS) department for specific
disposal requirements.

Immediate Safety and Handling Precautions

Before handling or disposing of AG-012986, all personnel must be equipped with appropriate
personal protective equipment (PPE), including:

o Safety goggles or a face shield
o Chemical-resistant gloves (double gloving is recommended)
e Alab coat

All handling of AG-012986 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation risk.

Waste Segregation and Disposal Protocol
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Proper segregation of cytotoxic waste is mandatory to ensure safe and compliant disposal.[3]
Waste should be categorized at the point of generation.

Step 1: Waste Identification and Segregation

e Bulk Chemical Waste: This category includes unused or expired AG-012986 powder and
solutions containing the compound.

o Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. Do not mix with other chemical waste unless compatibility is confirmed.

o Liquid Waste: Collect solutions in a separate, sealed, and leak-proof hazardous liquid
waste container. Avoid mixing with other solvent waste streams to prevent unknown
chemical reactions.

e Trace Contaminated Waste: This includes all materials that have come into contact with AG-
012986, such as pipette tips, gloves, gowns, weighing paper, and empty vials. These items
are considered contaminated with residual amounts of the cytotoxic agent.[3]

o Dispose of these materials in a designated solid hazardous waste container, often a yellow
or red bin labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste".[3][4][5]

o Sharps (needles, scalpels) must be placed in a puncture-resistant sharps container
specifically designated for cytotoxic sharps.[4][5]

Step 2: Labeling and Storage

o All waste containers must be clearly labeled as "Hazardous Waste - Cytotoxic" and include
the chemical name (AG-012986).

» Store sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from general laboratory traffic and
incompatible materials.

Step 3: Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
AG-012986 waste.

o Never discharge cytotoxic waste into the sewerage system or dispose of it in general trash.
[3][6] Incineration or chemical neutralization are common disposal methods for cytotoxic
waste.[4]

Quantitative Data for AG-012986

The following table summarizes key quantitative data regarding the biological activity of AG-
012986.

Parameter Value Target/Cell Line Reference
Ki 9.2 nM CDK4/cyclin [11[7]
94 nM CDK2/cyclin A [1107]
44 nM CDK1/cyclin B [11[7]
ICso 4 nM CDKO9/cyclin T [1107]
22 nM CDK5/p35 [11[7]
<100 nM I.n 14 of 18 tumor cell 2]
lines

Experimental Protocols

Detailed experimental protocols for the use of AG-012986 should include a clear plan for the
decontamination of equipment and the disposal of all generated waste, following the principles
outlined above.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AG-012986
waste.
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AG-012986 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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